Cas no 39932-44-0 (25-Hydroxytachysterol)
25-Hydroxytachysterol structure
Product Name:25-Hydroxytachysterol
25-Hydroxytachysterol Chemical and Physical Properties
Names and Identifiers
-
- 25-Hydroxytachysterol3
- 25-Hydroxytachysterol 3
- ZEA0QJW0SK
- Q27295392
- 1H-Indene-1-pentanol, 4-((1E)-2-((5S)-5-hydroxy-2-methyl-1-cyclohexen-1-yl)ethenyl)-2,3,3a,6,7,7a-hexahydro-alpha,alpha,epsilon,7a-tetramethyl-, (epsilonR,1R,3aR,7aR)-
- CID 101670588
- IMpurity C of Calcifediol
- (1S)-3-[(E)-2-[(1R,3aR,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
- Calcifediol EP Impurity C/(6E)-9,10-secocholesta- 5(10),6,8-triene-3β,25-diol
- Calcifediol Impurity 3(Calcifediol EP Impurity C)
- Calcifediol EP Impurity C
- (6E)-9,10-secocholesta-5(10),6,8-triene-3β,25-diol
- 1H-Indene-1-pentanol, 4-[(1E)-2-[(5S)-5-hydroxy-2-methyl-1-cyclohexen-1-yl]ethenyl]-2,3,3a,6,7,7a-hexahydro-α,α,ε,7a-tetramethyl-, (εR,1R,3aR,7aR)-
- 25-Hydroxytachysterol
-
- Inchi: 1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h9,11-12,20,23-25,28-29H,6-8,10,13-18H2,1-5H3/b12-11+/t20-,23+,24-,25+,27-/m1/s1
- InChI Key: UVVWRMXOHIVZBN-RPAZCORHSA-N
- SMILES: OC(C)(C)CCC[C@@H](C)[C@H]1CC[C@H]2C(/C=C/C3=C(C)CC[C@@H](C3)O)=CCC[C@]12C
Computed Properties
- Exact Mass: 400.334130642g/mol
- Monoisotopic Mass: 400.334130642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 668
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 5.9
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 528.8±33.0 °C at 760 mmHg
- Flash Point: 221.2±20.0 °C
- Vapor Pressure: 0.0±3.2 mmHg at 25°C
- pka: 14.84±0.60(Predicted)
25-Hydroxytachysterol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
25-Hydroxytachysterol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H947420-0.5mg |
25-Hydroxytachysterol |
39932-44-0 | 0.5mg |
$ 215.00 | 2023-02-02 | ||
| TRC | H947420-2.5mg |
25-Hydroxytachysterol |
39932-44-0 | 2.5mg |
$1045.00 | 2023-05-18 | ||
| TRC | H947420-5mg |
25-Hydroxytachysterol |
39932-44-0 | 5mg |
$1992.00 | 2023-05-18 | ||
| TRC | H947420-25mg |
25-Hydroxytachysterol |
39932-44-0 | 25mg |
$ 15000.00 | 2023-09-07 | ||
| TRC | H947420-.5mg |
25-Hydroxytachysterol |
39932-44-0 | 5mg |
$247.00 | 2023-05-18 | ||
| MedChemExpress | HY-77278-1mg |
25-Hydroxytachysterol3 |
39932-44-0 | 98.89% | 1mg |
¥9500 | 2025-04-16 |
25-Hydroxytachysterol Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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